Cas no 1269626-28-9 ((2-Chloro-5-methoxy-pyrimidin-4-yl)-ethyl-amine)

• Product Name: (2-Chloro-5-methoxy-pyrimidin-4-yl)-ethyl-amine
• CAS No: 1269626-28-9
• MF: C₇H₁₀ClN₃O
• MW: 187.626800060272
• CID: 2155072
• Update Time: 2025-11-01

(2-Chloro-5-methoxy-pyrimidin-4-yl)-ethyl-amine Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-5-methoxy-pyrimidin-4-yl)-ethyl-amine
• AM91491
• (2-Chloro-5-methoxypyrimidin-4-yl)ethylamine

• Inchi： 1S/C7H10ClN3O/c1-3-9-6-5(12-2)4-10-7(8)11-6/h4H,3H2,1-2H3,(H,9,10,11)
• InChI Key： RRVMZBJSEPGCCY-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=N1)NCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• Topological Polar Surface Area: 47

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 332.3±22.0 °C at 760 mmHg
• Flash Point: 154.8±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(2-Chloro-5-methoxy-pyrimidin-4-yl)-ethyl-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (2-Chloro-5-methoxy-pyrimidin-4-yl)-ethyl-amine

Introduction to (2-Chloro-5-methoxy-pyrimidin-4-yl)-ethyl-amine (CAS No. 1269626-28-9)

(2-Chloro-5-methoxy-pyrimidin-4-yl)-ethyl-amine, CAS No. 1269626-28-9) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This pyrimidine derivative combines a chloro substituent at the 2-position with a methoxy group at the 5-position, alongside an ethylamine moiety at the 4-position, which collectively contribute to its diverse chemical properties and potential biological activities.

The compound's structural features make it a valuable intermediate in the synthesis of various pharmacologically active molecules. Pyrimidine derivatives are well-documented for their role in medicinal chemistry, particularly in the development of drugs targeting central nervous system disorders, anticancer agents, and antimicrobial therapies. The presence of both chloro and methoxy groups enhances its reactivity, allowing for further functionalization and tailoring to specific pharmacological profiles.

Recent advancements in drug discovery have highlighted the importance of pyrimidine-based scaffolds due to their ability to interact with biological targets with high specificity. (2-Chloro-5-methoxy-pyrimidin-4-yl)-ethyl-amine has been explored in several preclinical studies for its potential as a precursor in the synthesis of novel therapeutic agents. Its molecular structure suggests that it may exhibit inhibitory effects on enzymes and receptors involved in disease pathways, making it a promising candidate for further investigation.

In particular, the ethylamine side chain provides a site for hydrogen bonding and other non-covalent interactions with biological targets, which is crucial for drug efficacy. Researchers have leveraged this property to design molecules with enhanced binding affinity and selectivity. The chloro group, on the other hand, can participate in electrophilic aromatic substitution reactions, enabling the introduction of additional functional groups that may modulate biological activity.

The synthesis of (2-Chloro-5-methoxy-pyrimidin-4-yl)-ethyl-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution processes, have been employed to construct the pyrimidine core efficiently. These techniques not only improve synthetic efficiency but also allow for scalable production, which is essential for industrial applications.

The compound's potential applications extend beyond its role as an intermediate. Preliminary studies have suggested that derivatives of (2-Chloro-5-methoxy-pyrimidin-4-yl)-ethyl-amine may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Additionally, its structural similarity to known kinase inhibitors has prompted investigations into its potential as an antineoplastic agent. These findings underscore the need for comprehensive pharmacological evaluation to fully understand its therapeutic potential.

The use of computational modeling and high-throughput screening techniques has accelerated the discovery process for compounds like (2-Chloro-5-methoxy-pyrimidin-4-yl)-ethyl-amine. These tools allow researchers to predict binding affinities and metabolic stability, thereby guiding the design of more effective drug candidates. The integration of machine learning algorithms has further enhanced predictive capabilities, enabling rapid identification of promising analogs for experimental validation.

In conclusion, (2-Chloro-5-methoxy-pyrimidin-4-yl)-ethyl-amine